molecular formula C14H20N2 B8397051 (+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane

(+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane

Cat. No. B8397051
M. Wt: 216.32 g/mol
InChI Key: HOEVDLBTDAMQII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane is a useful research compound. Its molecular formula is C14H20N2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality (+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H20N2

Molecular Weight

216.32 g/mol

IUPAC Name

2-benzyl-2-azabicyclo[2.2.2]octan-5-amine

InChI

InChI=1S/C14H20N2/c15-14-8-13-7-6-12(14)10-16(13)9-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2

InChI Key

HOEVDLBTDAMQII-UHFFFAOYSA-N

Canonical SMILES

C1CC2CN(C1CC2N)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (±) 5-azido-2-benzoyl-2-azabicyclo[2,2,2]octane (D3d) (3.3 g) in dry THF (100 ml) under nitrogen was added a solution of diborane in THF (50 ml, 1M solution) and the whole heated under reflux for 12 hours. On cooling, an excess of 5N HCl was added and the mixture heated on a steam bath for 2 hrs. Basification and saturation with K2CO3, extraction with CH2Cl2, drying (K2CO3), concentration and distillation afforded the (±)-5-amino-2-benzyl-2-azabicyclo[2,2,2]-octane (D4b) (2.7 g, 85%) bp 120°-140°/0.1 mm.
Name
(±) 5-azido-2-benzoyl-2-azabicyclo[2,2,2]octane
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.